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Introduction

The removal of acidic gases, primarily hydrogen sulfide (H₂S) and carbon dioxide (CO₂), from

natural gas and other industrial gas streams is a critical process in the energy and chemical

industries. This process, commonly known as sour gas sweetening, is essential to prevent

corrosion in pipelines and equipment, meet sales gas quality specifications, and comply with

environmental regulations. Aqueous alkanolamine solutions are widely used as solvents in

these gas treating processes due to their reactivity with acid gases.

1,3-Diaminopentane (also known as 1,3-Pentanediamine or DYTEK® EP diamine) is a

divalent amine that has been identified as a potential solvent for sour gas, syngas, and stack

gas treatment.[1] Its chemical structure, featuring two amine groups, suggests a high capacity

for capturing acid gases. As a diamine, it can offer unique properties in terms of reaction

kinetics and absorption capacity compared to more common monoamines like

monoethanolamine (MEA) or tertiary amines like methyldiethanolamine (MDEA).

This document provides detailed application notes and experimental protocols for researchers

and scientists interested in evaluating 1,3-diaminopentane as a solvent for sour gas

treatment. While specific performance data in the public literature is scarce, the following

sections provide illustrative data based on the expected behavior of similar diamines, along

with standardized protocols for its evaluation.

Physicochemical Properties of 1,3-Diaminopentane
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A summary of the key physical and chemical properties of 1,3-diaminopentane is presented in

Table 1. These properties are essential for designing and modeling an acid gas removal unit.

Property Value Reference

Molecular Formula C₅H₁₄N₂ [2][3]

Molecular Weight 102.18 g/mol [2][3]

Boiling Point 164 °C [4][5]

Melting Point -121 °C [4][5]

Density 0.855 g/mL at 25 °C [1][4]

Viscosity 1.89 cP at 25 °C [1]

Solubility in Water Miscible [1]

Illustrative Performance Data
The following table summarizes hypothetical, yet realistic, performance data for an aqueous

solution of 1,3-diaminopentane in sour gas treating applications. This data is intended to serve

as a benchmark for comparison during experimental evaluations.
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Performance Metric Illustrative Value Conditions

CO₂ Rich Loading 0.8 - 1.2 mol CO₂ / mol amine
30 wt% aqueous solution, 40

°C, 15% CO₂ in feed gas

CO₂ Lean Loading 0.1 - 0.3 mol CO₂ / mol amine After regeneration at 120 °C

H₂S Rich Loading 0.9 - 1.1 mol H₂S / mol amine
30 wt% aqueous solution, 40

°C, 1% H₂S in feed gas

H₂S Lean Loading < 0.01 mol H₂S / mol amine After regeneration at 120 °C

Cyclic Capacity (CO₂) ** 0.6 - 0.9 mol CO₂ / mol amine
Calculated from rich and lean

loadings

Selectivity (H₂S/CO₂) ** Moderate to High
Dependent on operating

conditions

Absorption Rate Fast
Due to the presence of primary

amine groups

Experimental Protocols
This section outlines a detailed methodology for the experimental evaluation of 1,3-
diaminopentane as a sour gas treatment solvent.

Materials and Reagents
1,3-Diaminopentane (>98% purity)

Deionized water

Sour gas components: CO₂ (≥99.9%), H₂S (in a balance of N₂ or CH₄), N₂ (≥99.9%), CH₄

(≥99.9%)

Standard analytical reagents for titration (e.g., hydrochloric acid, sodium hydroxide)

Inert materials for constructing the experimental setup (e.g., stainless steel, glass)

Experimental Setup
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A typical lab-scale sour gas treatment unit consists of an absorber and a stripper (regenerator)

column, as depicted in the workflow diagram below.

Absorber: A packed or tray column where the sour gas comes into contact with the lean

amine solution.

Stripper (Regenerator): A column equipped with a reboiler to heat the rich amine solution,

releasing the absorbed acid gases.

Pumps: To circulate the lean and rich amine solutions.

Heat Exchanger: To cool the lean amine before it enters the absorber and preheat the rich

amine before the stripper.

Gas Mass Flow Controllers: To precisely control the flow rates of the feed gas components.

Gas Chromatograph (GC): For analyzing the composition of the inlet and outlet gas streams.

Liquid Sampling Ports: To collect samples of the rich and lean amine for analysis.

Experimental Workflow Diagram
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Experimental Workflow for Amine Solvent Evaluation

Solvent Preparation
(Aqueous 1,3-Diaminopentane)

System Setup & Leak Test

Absorption Experiment
(Counter-current flow of gas and solvent)

Gas Sampling & Analysis
(Inlet vs. Outlet)

Rich Amine Sampling
(Liquid Analysis)

Data Analysis
(Loading, Capacity, Rate, Selectivity)

Regeneration (Stripping)
(Heating rich amine in stripper)

Lean Amine Sampling
(Liquid Analysis)
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Reaction Pathways of 1,3-Diaminopentane with CO2 and H2S

Reaction with CO2 Reaction with H2S

1,3-Diaminopentane
(R(NH2)2)

Carbamate Formation
(R(NH2)NHCOO-) + H+

+ CO2

Bicarbonate Formation
(R(NH3+)2) + 2HCO3-

+ 2CO2 + 2H2O

CO2 H2O 1,3-Diaminopentane
(R(NH2)2)

Hydrosulfide Salt Formation
(R(NH3+)2) + 2HS-

+ 2H2S

H2S

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. dytek.invista.com [dytek.invista.com]

2. 1,3-Diaminopentane | C5H14N2 | CID 102444 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 1,3-Diaminopentane | CymitQuimica [cymitquimica.com]

4. 1,3-DIAMINOPENTANE | 589-37-7 [chemicalbook.com]

5. labsolu.ca [labsolu.ca]

To cite this document: BenchChem. [Application Notes and Protocols for 1,3-
Diaminopentane in Sour Gas Treatment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584249#application-of-1-3-diaminopentane-as-a-
solvent-for-sour-gas-treatment]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1584249?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584249?utm_src=pdf-custom-synthesis
https://dytek.invista.com/wp-content/uploads/2018/07/Dytek%E2%94%AC%C2%AB-EP-13-Pentanediamine-Technical-Data-Sheet.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Diaminopentane
https://cymitquimica.com/products/3B-D2252/589-37-7/13-diaminopentane/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1149364.htm
https://labsolu.ca/product/13-diaminopentane/
https://www.benchchem.com/product/b1584249#application-of-1-3-diaminopentane-as-a-solvent-for-sour-gas-treatment
https://www.benchchem.com/product/b1584249#application-of-1-3-diaminopentane-as-a-solvent-for-sour-gas-treatment
https://www.benchchem.com/product/b1584249#application-of-1-3-diaminopentane-as-a-solvent-for-sour-gas-treatment
https://www.benchchem.com/product/b1584249#application-of-1-3-diaminopentane-as-a-solvent-for-sour-gas-treatment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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